3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide

• IUPAC Name: 3-(diethylsulfamoyl)-N-(2-hydroxyphenyl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-3-19(4-2)24(22,23)14-9-7-8-13(12-14)17(21)18-15-10-5-6-11-16(15)20/h5-12,20H,3-4H2,1-2H3,(H,18,21)
• InChI Key: QUKOPGBBHROFBN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=CC=C2O
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide is a chemical compound commonly known as DEAB. It is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the activity of aldehyde dehydrogenase (ALDH) enzymes. ALDH is an enzyme that plays a crucial role in the metabolism of various endogenous and exogenous aldehydes. DEAB has been extensively studied for its potential use in cancer treatment due to its ability to target cancer stem cells.

Mechanism of Action

DEAB inhibits the activity of 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide enzymes by binding to the active site of the enzyme. 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide enzymes play a crucial role in the metabolism of various aldehydes, including endogenous aldehydes such as acetaldehyde and exogenous aldehydes such as cyclophosphamide. Inhibition of 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide activity by DEAB leads to an accumulation of toxic aldehydes, which can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
DEAB has been shown to have a significant impact on the biochemical and physiological processes in cells. Inhibition of 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide activity by DEAB leads to an accumulation of toxic aldehydes, which can induce apoptosis in cancer cells. DEAB has also been shown to inhibit the self-renewal of cancer stem cells, which are thought to be responsible for tumor initiation and recurrence.

Advantages and Limitations for Lab Experiments

DEAB has several advantages for use in laboratory experiments. It is a small molecule inhibitor that is easy to synthesize and has a high degree of specificity for 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide enzymes. However, DEAB has some limitations, including its potential toxicity to non-cancer cells and its limited solubility in aqueous solutions.

Future Directions

DEAB has the potential to be used in cancer treatment due to its ability to target cancer stem cells. Future research could focus on developing more potent and specific 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide inhibitors that have fewer side effects. Additionally, DEAB could be used in combination with other cancer therapies to enhance their effectiveness. Further studies could also explore the role of 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide enzymes in other physiological and pathological processes.

Synthesis Methods

The synthesis of DEAB involves the reaction of 3-aminobenzoic acid with diethyl sulfite to produce 3-(diethylsulfonamido)benzoic acid. This compound is then reacted with 2-hydroxybenzaldehyde to produce DEAB.

Scientific Research Applications

DEAB has been used extensively in scientific research to study the role of 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide enzymes in various physiological and pathological processes. It has been shown to be a potent inhibitor of 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide1A1, which is overexpressed in many types of cancer. DEAB has been used to study the role of 3-[(diethylamino)sulfonyl]-N-(2-hydroxyphenyl)benzamide1A1 in cancer stem cells and has been shown to inhibit the self-renewal of these cells.